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Compound of Interest

Compound Name: (2-phenyl-1H-indol-1-yl)acetic acid

Cat. No.: B2610057 Get Quote

An In-Depth Technical Guide to the Chemical Properties of (2-phenyl-1H-indol-1-yl)acetic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2-phenyl-1H-indol-1-yl)acetic acid is a derivative of indole, a ubiquitous heterocyclic scaffold

in medicinal chemistry and natural products. Its structure is characterized by a phenyl

substituent at the C-2 position of the indole ring and an acetic acid moiety attached to the

indole nitrogen (N-1). This substitution pattern makes it a subject of significant interest, as the

2-phenylindole core is recognized as a "privileged structure," capable of binding to multiple

biological receptors with high affinity.[1] This guide provides a comprehensive overview of its

chemical properties, synthesis, reactivity, and potential applications, offering field-proven

insights for its utilization in research and drug development.

Physicochemical and Structural Properties
(2-phenyl-1H-indol-1-yl)acetic acid is a crystalline solid at room temperature. The core indole

structure is planar, while the phenyl group at C-2 and the acetic acid group at N-1 are

positioned out of this plane. The carboxylic acid functional group imparts acidic properties and

provides a key handle for derivatization.

Diagram 1: Chemical Structure of (2-phenyl-1H-indol-1-yl)acetic acid
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Caption: Molecular structure of (2-phenyl-1H-indol-1-yl)acetic acid.

Table 1: Physicochemical Properties

Property Value Source(s)

CAS Number 62663-25-6

Molecular Formula C₁₆H₁₃NO₂

Molecular Weight 251.28 g/mol

Appearance
White to off-white

powder/crystalline solid
[2][3]

Melting Point 172-174 °C

Solubility

Soluble in organic solvents

such as ethanol,

dichloromethane, and DMF.

[2][3]

Acidity (pKa)
Estimated ~4-5 (typical for

carboxylic acids)

Synthesis and Manufacturing
The synthesis of (2-phenyl-1H-indol-1-yl)acetic acid is efficiently achieved through a two-step

process. The first step establishes the core 2-phenylindole scaffold, followed by N-alkylation to

introduce the acetic acid side chain. This approach provides high yields and allows for modular

derivatization.

Diagram 2: Synthetic Workflow
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Step 1: Fischer Indole Synthesis Step 2: N-Alkylation & Hydrolysis

Acetophenone +
Phenylhydrazine

Acetophenone Phenylhydrazone
(Intermediate)

Glacial Acetic Acid,
Ethanol, reflux 2-Phenylindole

Polyphosphoric Acid,
Heat Ethyl (2-phenyl-1H-indol-1-yl)acetate

1. Base (e.g., NaH) in DMF
2. Ethyl chloroacetate (2-phenyl-1H-indol-1-yl)acetic acid

Base Hydrolysis
(e.g., NaOH, H₂O/EtOH)

Carboxylic Acid Reactions Indole Ring Reactions

(2-phenyl-1H-indol-1-yl)acetic acid

Ester Derivative

R-OH, H⁺

Amide Derivative
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C-3 Formylated Product

POCl₃, DMF
(Electrophilic Substitution at C-3)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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